Protamine-coated silica gel as packing material for high-performance liquid chromatography of carbohydrates

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9931800161

Abstract

Protamine-coated silica gel support for partition chromatography was found to be readily prepared by passing the protein through a silica gel layer. Application of the support to high-performance liquid chromatography provided versatile separation of mono- and oligosaccharides, and sugar alcohols. The support could be operated at room temperature and gave excellent recovery for the reducing monosaccharides such as mannose and ribose for which a conventional aminoalkyl-bonded phase column gave poor recovery.

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